Cas no 82386-91-2 (2-(bromomethyl)-4-chloro-1-iodobenzene)

• Product Name: 2-(bromomethyl)-4-chloro-1-iodobenzene
• CAS No: 82386-91-2
• MF: C₇H₅BrClI
• MW: 331.376072645187
• MDL: MFCD04108467
• CID: 3048418
• PubChem ID: 9862384
• Update Time: 2025-04-26

2-(bromomethyl)-4-chloro-1-iodobenzene Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-bromomethyl-1-iodo-benzene
• 2-iodo-5-chlorobenzyl bromide;2-iodo-5-chlorobenzylbromide;3-chloro-6-iodobenzyl bromide;5-Chloro-2-iodobenzyl bromide;2-(bromomethyl)-4-chloro-1-iodobenzene;5-chloro-2-iodobenzyl bromide;
• 2-(bromomethyl)-4-chloro-1-iodobenzene
• SCHEMBL561187
• IXJKEQUZQPJVKR-UHFFFAOYSA-N
• E74520
• 5-chloro-2-iodobenzyl bromide
• 82386-91-2
• DTXSID101283555
• MFCD04108467
• EN300-263941
• BS-52435
• 863-215-6

• MDL： MFCD04108467
• Inchi： 1S/C7H5BrClI/c8-4-5-3-6(9)1-2-7(5)10/h1-3H,4H2
• InChI Key： IXJKEQUZQPJVKR-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1CBr)Cl

Computed Properties

• Exact Mass: 329.83100
• Monoisotopic Mass: 329.83079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 3.83950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides

Additional information on 2-(bromomethyl)-4-chloro-1-iodobenzene

Introduction to 4-chloro-2-bromomethyl-1-iodo-benzene (CAS No. 82386-91-2)

4-chloro-2-bromomethyl-1-iodo-benzene, identified by the Chemical Abstracts Service Number (CAS No.) 82386-91-2, is a versatile aromatic compound that has garnered significant attention in the field of organic synthesis and pharmaceutical chemistry. This compound serves as a crucial intermediate in the development of various biologically active molecules, owing to its unique structural features, which include both chloro and bromomethyl substituents on a benzene ring, further functionalized by an iodo group. The presence of these multiple reactive sites makes it an invaluable building block for constructing complex chemical entities.

The molecular structure of 4-chloro-2-bromomethyl-1-iodo-benzene consists of a benzene core substituted at the 4-position with a chlorine atom, the 2-position with a bromomethyl group, and the 1-position with an iodine atom. This specific arrangement of functional groups allows for diverse chemical transformations, including nucleophilic aromatic substitution, cross-coupling reactions, and metal-catalyzed functionalization. Such reactivity is particularly useful in medicinal chemistry, where the compound can be further modified to produce novel therapeutic agents.

In recent years, there has been a surge in research focused on developing new methodologies for the synthesis of aryl halides, with 4-chloro-2-bromomethyl-1-iodo-benzene being one of the key intermediates studied. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have enabled chemists to efficiently construct complex molecular architectures from simpler precursors. These advancements have not only improved the efficiency of synthetic routes but also expanded the scope of possible applications for this compound.

One of the most compelling aspects of 4-chloro-2-bromomethyl-1-iodo-benzene is its utility in the synthesis of pharmaceutical compounds. The bromomethyl group, in particular, is a highly reactive handle that can be easily converted into other functional groups through various chemical reactions. For instance, it can be oxidized to form aldehydes or carboxylic acids, or it can undergo nucleophilic substitution to introduce other alkyl or aryl groups. This flexibility makes it an ideal candidate for generating diverse libraries of compounds for drug discovery.

The chloro and iodo substituents on the benzene ring also contribute to the compound's reactivity and utility. The chlorine atom can participate in electrophilic aromatic substitution reactions, while the iodine atom is a good leaving group in nucleophilic aromatic substitution reactions. Additionally, both halogens can be used in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, to introduce new aryl or heteroaryl groups into the molecule. These transformations are fundamental in constructing complex organic molecules and have been widely employed in the development of new drugs.

Recent studies have highlighted the role of 4-chloro-2-bromomethyl-1-iodo-benzene in the synthesis of bioactive compounds with potential therapeutic applications. For example, researchers have utilized this intermediate to develop novel inhibitors targeting various biological pathways. One notable area of research has been in the development of kinase inhibitors, where aryl halides are frequently used as key building blocks due to their ability to undergo multiple functionalization steps. The structural features of 4-chloro-2-bromomethyl-1-iodo-benzene make it an excellent starting point for constructing such inhibitors.

Another area where this compound has shown promise is in the synthesis of antiviral agents. The ability to introduce diverse functional groups into aryl halides has allowed chemists to design molecules that can interact with viral enzymes or receptors, thereby inhibiting viral replication. The unique reactivity of 4-chloro-2-bromomethyl-1-iodo-benzene has been leveraged to develop new antiviral drugs that are both potent and selective.

The compound's versatility extends beyond pharmaceutical applications; it is also widely used in materials science and agrochemical research. In materials science, aryl halides like 4-chloro-2-bromomethyl-1-iodo-benzene are employed in the synthesis of organic semiconductors and conductive polymers. Their ability to undergo cross-coupling reactions allows for the construction of conjugated systems with desirable electronic properties. Similarly, in agrochemical research, these compounds serve as intermediates for developing new pesticides and herbicides that are effective against various pests while maintaining environmental safety.

The synthesis of 4-chloro-2-bromomethyl-1-iodo-benzene itself is another area where recent advancements have been made. Traditional synthetic routes often involve multi-step processes that require harsh conditions and generate significant waste. However, newer methodologies have focused on more sustainable approaches, such as catalytic processes that minimize byproduct formation and improve yields. These advancements not only make the synthesis more efficient but also align with global efforts to reduce environmental impact.

In conclusion,4-chloro-2-bromomethyl-1-iodo-benzene (CAS No. 82386-91-2) is a multifunctional aromatic compound that plays a pivotal role in modern organic synthesis and drug discovery. Its unique structural features and reactivity make it an indispensable tool for chemists working in pharmaceuticals, materials science, and agrochemicals. As research continues to evolve，this compound will undoubtedly remain at the forefront of chemical innovation，contributing to the development of new therapies and materials that improve human health and quality of life.